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Compound of Interest |

Compound Name: 4-Butoxy-3-nitrobenzaldehyde
CAS No.: 351002-94-3
Cat. No.: B1627094
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Technical Support Center: 4-Butoxy-3-
nitrobenzaldehyde

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 4-Butoxy-3-nitrobenzaldehyde. This resource is
designed to provide you with in-depth technical guidance, troubleshooting advice, and answers
to frequently asked questions regarding the handling and use of this compound, with a special
focus on managing its moisture sensitivity. As Senior Application Scientists, we have
synthesized critical data and field-proven insights to ensure the integrity of your experiments.

I. Compound Profile and Core Characteristics

4-Butoxy-3-nitrobenzaldehyde is an aromatic aldehyde with the molecular formula
C11H13NOa. Its structure, featuring a butoxy group and a nitro group on the benzaldehyde ring,
makes it a valuable intermediate in organic synthesis. However, the presence of the aldehyde
and ether functionalities necessitates careful handling to avoid unwanted side reactions,
particularly with atmospheric moisture.
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Property Value Source

Molecular Weight 223.23 g/mol Inferred

Likely a yellow or brownish
Appearance ) ) [1112]
crystalline solid

Expected to be soluble in

common organic solvents like
Solubility ethanol, benzene, and [1]

acetone, with limited solubility

in water.

Il. Troubleshooting Guide: Moisture-Related Issues

This section addresses specific problems that may arise from improper handling of 4-Butoxy-
3-nitrobenzaldehyde in the presence of moisture.

Question: My reaction yield is consistently lower than expected, and | observe an unknown
impurity in my NMR spectrum. What could be the cause?

Answer:

This is a classic sign of reactant degradation due to moisture. The aldehyde functional group in
4-Butoxy-3-nitrobenzaldehyde is susceptible to hydration, forming a geminal diol (hydrate).[3]
While this reaction is reversible, the hydrate can be less reactive in your desired
transformation, thus lowering the yield of your target product.

Causality Explained: The presence of electron-withdrawing groups, like the nitro group, can
increase the electrophilicity of the carbonyl carbon, making it more prone to nucleophilic attack
by water.[3]

Preventative Protocol:

 Strict Anhydrous Conditions: Always handle 4-Butoxy-3-nitrobenzaldehyde under an inert
atmosphere (e.g., nitrogen or argon) in a glove box or using Schlenk line techniques.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://datasheets.scbt.com/sc-256809.pdf
https://pim-resources.coleparmer.com/sds/00039.pdf
https://datasheets.scbt.com/sc-256809.pdf
https://www.benchchem.com/product/b1627094/docs?utm_src=pdf-body#controlling-moisture-sensitivity-when-handling-4-butoxy-3-nitrobenzaldehyde
https://www.benchchem.com/product/b1627094/docs?utm_src=pdf-body#controlling-moisture-sensitivity-when-handling-4-butoxy-3-nitrobenzaldehyde
https://www.benchchem.com/product/b1627094/docs?utm_src=pdf-body#controlling-moisture-sensitivity-when-handling-4-butoxy-3-nitrobenzaldehyde
https://www.quora.com/What-is-the-decreasing-order-of-reactivity-of-a-benzaldehyde-b-4-methyl-benzaldehyde-c-4-Nitro-benzaldehyde-4-4-methoxy-benzaldehyde-towards-Cannizzaro-reaction
https://www.quora.com/What-is-the-decreasing-order-of-reactivity-of-a-benzaldehyde-b-4-methyl-benzaldehyde-c-4-Nitro-benzaldehyde-4-4-methoxy-benzaldehyde-towards-Cannizzaro-reaction
https://www.benchchem.com/product/b1627094/docs?utm_src=pdf-body#controlling-moisture-sensitivity-when-handling-4-butoxy-3-nitrobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Dry Solvents: Use freshly distilled and dried solvents. Solvents should be stored over
molecular sieves.

o Proper Storage: Store the compound in a tightly sealed container, preferably in a desiccator
with a suitable drying agent.[4][5]

Question: | am running a reaction under acidic conditions and notice the formation of multiple
byproducts. Could this be related to moisture?

Answer:

Yes, under acidic conditions, the presence of water can lead to the cleavage of the butoxy
(ether) group, a reaction known as ether hydrolysis. This would result in the formation of 4-
hydroxy-3-nitrobenzaldehyde and butanol, which could then participate in side reactions,
leading to a complex product mixture.

Mechanistic Insight: The ether oxygen can be protonated by the acid, making the adjacent
carbon atom more susceptible to nucleophilic attack by water.

Troubleshooting Steps:
» Verify Anhydrous Acid: Ensure that the acid used in your reaction is anhydrous.

o Control Reaction Temperature: Higher temperatures can accelerate the rate of ether
hydrolysis. If your reaction conditions permit, consider running the reaction at a lower
temperature.

» Alternative Catalysts: If applicable to your synthesis, explore the use of Lewis acids that are
less sensitive to trace amounts of moisture.

lll. Frequently Asked Questions (FAQS)
Q1: What are the primary safety concerns when handling 4-Butoxy-3-nitrobenzaldehyde?

Based on data from related nitrobenzaldehyde compounds, you should assume that 4-Butoxy-
3-nitrobenzaldehyde may cause skin and eye irritation.[6][7][8] Inhalation of dust should be
avoided.[6][7] Always wear appropriate personal protective equipment (PPE), including safety
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goggles, gloves, and a lab coat.[7] Handle the compound in a well-ventilated area or a fume
hood.[1][4]

Q2: How should | properly store 4-Butoxy-3-nitrobenzaldehyde to ensure its stability?

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.[5] For long-term storage, keeping
it in a desiccator is highly recommended to minimize exposure to atmospheric moisture.[4]

Q3: Can | use water as a solvent for reactions involving this compound?

Given its limited water solubility and the potential for hydrate formation at the aldehyde group,
water is generally not a recommended solvent.[1][3] If your reaction requires an agueous
medium, be aware of the potential for reduced reactivity and side product formation.

Q4: My 4-Butoxy-3-nitrobenzaldehyde has turned from a yellow to a brownish color. Is it still
usable?

A change in color could indicate some level of degradation or the presence of impurities. While
it might still be usable for some applications, it is recommended to purify the material before
use in sensitive reactions. Recrystallization from a suitable solvent system, such as
toluene/petroleum ether, is a common method for purifying similar compounds.[9]

IV. Experimental Workflow & Diagrams
Workflow for Handling Moisture-Sensitive Aldehydes
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Caption: Inert atmosphere handling workflow.
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Caption: Degradation pathways in the presence of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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